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Compound of Interest

Compound Name: Pin1 modulator 1

Cat. No.: B2512458 Get Quote

Essential Safety and Handling Guide for Pin1
Modulator 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Pin1 modulator 1 (CAS: 301688-74-4), a modulator of β-Catenin and an inhibitor of the Wnt

signaling pathway. Adherence to these procedures is vital for ensuring laboratory safety and

maintaining experimental integrity.

Personal Protective Equipment (PPE) and Handling
While a specific Safety Data Sheet (SDS) for Pin1 modulator 1 is not currently available,

hazard information for structurally similar compounds suggests that it may be harmful if

swallowed, cause skin and eye irritation, and may lead to respiratory irritation[1]. Therefore, the

following PPE and handling precautions are mandatory.

1. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,

especially when handling the compound in powdered form or preparing stock solutions.

2. Personal Protective Equipment:
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Eye and Face Protection: Chemical safety goggles are required at all times. A face shield

should be worn in addition to goggles when there is a risk of splashing[2].

Skin Protection: A lab coat must be worn and fully buttoned. Disposable nitrile gloves are the

minimum requirement; consider double-gloving for added protection. Ensure gloves are

compatible with the solvents being used.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.

Footwear: Fully enclosed, chemical-resistant footwear is mandatory.

3. General Hygiene:

Avoid inhalation of dust or vapors.

Do not allow the compound to come into contact with skin or eyes.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Do not eat, drink, or smoke in the laboratory.

Quantitative Data Summary
The following table summarizes key quantitative information for Pin1 modulator 1.
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Property Value

Chemical Formula C₁₈H₁₅NO₃S₂

Molecular Weight 357.45 g/mol

CAS Number 301688-74-4

Appearance Light yellow to brown solid powder

Storage (Powder)
Store at -20°C for up to 3 years, or at 4°C for up

to 2 years.

Storage (In Solvent)
Store at -80°C for up to 6 months, or at -20°C

for up to 1 month. Protect from light.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation of Stock Solutions: a. Perform all weighing and initial dissolution steps within a

chemical fume hood. b. Use a calibrated analytical balance to weigh the desired amount of

Pin1 modulator 1. c. Slowly add the appropriate solvent (e.g., DMSO) to the solid compound

to minimize dust generation. d. Ensure the container is securely capped and vortex or sonicate

until fully dissolved. e. Clearly label the stock solution with the compound name, concentration,

solvent, date of preparation, and appropriate hazard symbols.

2. Use in Experiments: a. When diluting stock solutions, work within a fume hood. b. Use

appropriate precision dispensing tools (e.g., calibrated micropipettes) to handle the solution. c.

Keep all containers with the modulator sealed when not in use.

3. Spill and Emergency Procedures: a. Small Spills: i. Absorb the spill with an inert material

(e.g., vermiculite, sand, or chemical absorbent pads). ii. Collect the absorbed material into a

labeled, sealed container for hazardous waste disposal. iii. Clean the spill area with a suitable

detergent and water. b. Skin Contact: i. Immediately flush the affected area with copious

amounts of water for at least 15 minutes. ii. Remove contaminated clothing. iii. Seek medical

attention. c. Eye Contact: i. Immediately flush eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. ii. Seek immediate medical attention. d. Ingestion: i. Do NOT

induce vomiting. ii. Rinse mouth with water. iii. Seek immediate medical attention. e. Inhalation:

i. Move to fresh air. ii. If breathing is difficult, provide oxygen. iii. Seek medical attention.
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Disposal Plan
All waste materials contaminated with Pin1 modulator 1 must be treated as hazardous

chemical waste.

1. Waste Segregation: a. Solid Waste: Contaminated consumables such as pipette tips, tubes,

gloves, and weighing paper should be collected in a dedicated, clearly labeled hazardous

waste container. b. Liquid Waste: Unused solutions and contaminated solvents should be

collected in a separate, labeled, and sealed hazardous liquid waste container. Do not mix with

other incompatible waste streams.

2. Container Management: a. Use appropriate, leak-proof, and chemically resistant containers

for waste collection. b. Keep waste containers closed except when adding waste. c. Label all

waste containers with "Hazardous Waste," the full chemical name ("Pin1 modulator 1"), and

any other required institutional information.

3. Final Disposal: a. All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. b. Do not dispose of Pin1 modulator 1 down the drain or in the regular trash.

Workflow for Safe Handling of Pin1 Modulator 1
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Caption: Workflow for the safe handling of Pin1 modulator 1 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemical-label.com [chemical-label.com]

2. files.dep.state.pa.us [files.dep.state.pa.us]

To cite this document: BenchChem. [Personal protective equipment for handling Pin1
modulator 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2512458#personal-protective-equipment-for-
handling-pin1-modulator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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